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Compound of Interest

Compound Name: MRT67307 dihydrochloride

Cat. No.: B1150241

For Researchers, Scientists, and Drug Development Professionals

Abstract

MRT67307 dihydrochloride is a potent and selective kinase inhibitor with significant
applications in immunological and cancer research. It primarily functions as a dual inhibitor of
IKB kinase ¢ (IKKeg) and TANK-binding kinase 1 (TBK1), key regulators of the interferon
signaling pathway.[1][2] Additionally, MRT67307 inhibits Salt-Inducible Kinases (SIKs) and Unc-
51 Like Autophagy Activating Kinases (ULK1 and ULK2), thereby modulating inflammatory
responses and autophagy.[3][4][5] This document provides detailed protocols for the
preparation of MRT67307 dihydrochloride stock solutions for use in in vitro studies, along with
a summary of its physicochemical properties and a diagram of its primary signaling pathway.

Physicochemical Properties

MRT67307 is supplied as a dihydrochloride salt, and it is crucial to use the batch-specific
molecular weight provided on the certificate of analysis for precise molar concentration
calculations.[4] The compound is a white to light brown powder.

Table 1: Physicochemical Data for MRT67307 Dihydrochloride
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Property Value Source(s)
Molecular Formula C26H36N602 - 2HCI [4]
Molecular Weight 537.52 g/mol [4]

CAS Number 1781882-89-0 [1]

Purity >95% to =98% (method 31161

dependent)
Storage (Solid) -20°C for up to 4 years [1][3]
Solubility

Successful preparation of a stock solution requires careful attention to the solubility of
MRT67307 dihydrochloride. While soluble in organic solvents, its aqueous solubility can be
limited. For cell-based assays, it is standard practice to prepare a high-concentration primary
stock in dimethyl sulfoxide (DMSO) and then dilute it in an appropriate aqueous buffer or cell
culture medium for the final working concentration. It is recommended to use fresh, anhydrous
DMSO as the solvent is hygroscopic and absorbed moisture can reduce the solubility of the
compound.[1][7]

Table 2: Solubility of MRT67307 Dihydrochloride

Solvent Maximum Concentration Source(s)
DMSO 100 mM (or ~53.75 mg/mL) [4]
Water 20 mM (or ~10.75 mg/mL) [4]

92 mg/mL (Note: conflicting
Ethanol ] [11[7]
data exists)

DMF 5 mg/mL [3]

Experimental Protocol: Preparation of a 10 mM
DMSO Stock Solution
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This protocol describes the preparation of a 10 mM stock solution of MRT67307
dihydrochloride in DMSO.

Materials:

MRT67307 dihydrochloride powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, conical-bottom polypropylene or glass vial

Calibrated analytical balance

Pipettors and sterile, filtered pipette tips

Vortex mixer

Water bath or sonicator (optional)

Procedure:

Pre-weighing Preparation: Before opening, allow the vial of MRT67307 dihydrochloride to
equilibrate to room temperature for at least 15-20 minutes. This prevents condensation of
atmospheric moisture onto the powder.

Weighing the Compound: Tare a sterile vial on a calibrated analytical balance. Carefully
weigh the desired amount of MRT67307 dihydrochloride powder into the vial. For example,
to prepare 1 mL of a 10 mM stock solution, weigh out 5.38 mg of the compound (using a
molecular weight of 537.52 g/mol ).

Solvent Addition: Add the calculated volume of anhydrous DMSO to the vial containing the
MRT67307 dihydrochloride powder. For the example above, add 1 mL of DMSO.

Dissolution: Cap the vial tightly and vortex thoroughly for 1-2 minutes to facilitate dissolution.
If the compound does not fully dissolve, gentle warming in a 37°C water bath or brief
sonication can be used to aid dissolution.[5] Visually inspect the solution to ensure it is clear
and free of particulates.
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» Aliquoting and Storage: To avoid repeated freeze-thaw cycles, which can degrade the
compound, aliquot the stock solution into smaller, single-use volumes in sterile
microcentrifuge tubes.[1][8]

o Storage of Stock Solution: Store the aliquoted stock solutions at -20°C or -80°C. Under these

conditions, the stock solution is stable for at least one month at -20°C and up to one year at
-80°C.[1][7][8]
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Caption: MRT67307 inhibits multiple kinase families to modulate cellular pathways.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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stock-solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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